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Compound of Interest

Compound Name: Dioctyl azelate

Cat. No.: B1606771

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the melting and boiling points of
dioctyl azelate, a widely used plasticizer. The document outlines its key physical
characteristics, details the methodologies for their determination, and presents the information
in a clear, structured format for ease of reference by professionals in research and
development.

Core Physical Properties of Dioctyl Azelate

Dioctyl azelate, also known as bis(2-ethylhexyl) azelate, is a colorless to pale yellow, odorless
liquid.[1] It is recognized for its excellent plasticizing properties, particularly in enhancing the
flexibility of polymers like PVC, and for its good thermal stability and low volatility.[1]

The melting and boiling points of dioctyl azelate have been reported across various sources.
The following table summarizes these key physical constants. It is important to note that boiling
points can vary significantly with pressure.
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Physical Property Value Conditions

Melting Point -67 °C

-78 °C

Boiling Point >282 °C Atmospheric Pressure
376 °C Atmospheric Pressure

237 °C 5 Torr

237 °C 0.67 kPa

208-210 °C 0.267 kPa

Data sourced from multiple chemical databases and suppliers.[2][3][4][5][6]

Experimental Protocols for Determination of
Physical Properties

Standard laboratory procedures are employed to determine the melting and boiling points of

substances like dioctyl azelate. The following sections detail the general methodologies.

The melting point of a substance is the temperature at which it transitions from a solid to a

liquid state.[7] For a pure crystalline solid, this occurs over a narrow temperature range.[8][9]

The presence of impurities typically depresses and broadens the melting range.[7][8]

General Protocol using a Capillary Method (e.g., Mel-Temp Apparatus):

o Sample Preparation: A small amount of the solid, which must be completely dry and in

powdered form, is introduced into a glass capillary tube that is sealed at one end.[7][10] The

sample is packed down to a height of 2-3 mm.[10]

o Apparatus Setup: The capillary tube is placed into the heating block of a melting point

apparatus.[10]

e Heating: The sample is heated at a controlled rate. An initial rapid heating can be used to

determine an approximate melting point.[8]
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Observation and Measurement: For an accurate measurement, the heating rate is slowed to
approximately 1-2 °C per minute near the expected melting point.[8][10] The temperature at
which the first droplet of liquid appears is recorded as the beginning of the melting range.
The temperature at which the entire sample becomes a transparent liquid is recorded as the
end of the range.[10]

The boiling point is the temperature at which the vapor pressure of a liquid equals the

surrounding atmospheric pressure.

General Protocol using the Thiele Tube Method:

Sample Preparation: A small quantity (less than 1 mL) of the liquid is placed in a small test
tube.[11] A capillary tube, sealed at one end, is inverted and placed into the liquid.[11]

Apparatus Setup: The test tube assembly is attached to a thermometer and placed in a
Thiele tube containing a high-boiling point oil.[11]

Heating: The Thiele tube is heated gently, causing the air trapped in the inverted capillary
tube to expand and exit as a stream of bubbles.[11]

Observation and Measurement: Heating is continued until a continuous stream of bubbles
emerges from the capillary tube. The heat source is then removed, and the apparatus is
allowed to cool. The temperature at which the liquid is drawn back into the capillary tube is
recorded as the boiling point.[11] This is the point where the external pressure equals the
vapor pressure of the substance.

Logical Workflow for Physical Property
Determination

The following diagram illustrates the generalized workflow for determining the melting and

boiling points of a chemical compound like dioctyl azelate.
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Start: Obtain Dioctyl Azelate Sample

Melting Point Determ;n/aﬁ)n
Prepare Dry, Powdered Sample
l Boiliﬁ\Point Determination
Load Sample into Capillary Tube Place Liquid in Test Tube with Inverted Capillary
Place in Melting Point Apparatus Heat in Thiele Tube Until Continuous Bubbles Emerge
Heat at Controlled Rate (1-2°C/min) Cool and Observe Liquid Entering Capillary
Record Temperature Range of Melting Record Temperature at Liquid Entry

End: Report Physical Properties

Click to download full resolution via product page

Caption: Workflow for Melting and Boiling Point Determination.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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